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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608

A Comparative Guide to Disperse Orange Dyes for Researchers and Scientists

This guide provides a comparative analysis of several Disperse Orange dyes, with a focus on
cross-referencing with CAS 12223-23-3, identified as Disperse Orange 30. This document is
intended for researchers, scientists, and drug development professionals, offering a detailed
comparison of the physicochemical properties and applications of these dyes.

Comparative Data of Disperse Orange Dyes

The following table summarizes the key characteristics of Disperse Orange 30 and other
selected Disperse Orange dyes to facilitate a clear comparison of their properties.
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Disperse Disperse Disperse Disperse
Property
Orange 30 Orange 25 Orange 37 Orange 44
12223-23-3/ 12223-22-2 / 12223-33-5/ 12223-26-6 /
CAS Number
5261-31-4[1] 31482-56-1[2] 13301-61-6[3] 4058-30-4[4]
C.l. Disperse C.l. Disperse C.l. Disperse C.l. Disperse
C.l. Name Orange 30, C.I. Orange 25, C.I. Orange 37, C.I. Orange 44, C.I.
11119[1] 11227[2] 11132[3] 11123[4]
Molecular C19H17CI2Ns04[1 C17H15CI2Ns02[3
C17H17Ns02[2] C1sH15CIN6O2[4]
Formula 1[5] 1[6]
] 450.27 g/mol [1] 392.24 g/mol [3]
Molecular Weight 5] 323.35 g/mol [2] 6] 382.80 g/mol [4]
) Dark red-light
Red-light orange, )
Orange/Brown ) orange, dark Red-light orange
Appearance Orange uniform
powder[1][7] orange powder[4]
powder[2][8]
powder[3]
Insoluble in
water; soluble in
- L Insoluble in Insoluble in »
Solubility pyridine, Not specified
water[2] water[3]
acetone, and
DMF[9]
] Dyeing and )
Dyeing of ) o Dyeing of
) Dyeing of printing of
] polyester and its polyester,
Primary polyester and polyester, )
T blended ) blended fabrics,
Applications ) ) blended blended fabrics,
fabrics[9], direct ) and acetate
o fabrics[2][8] and acetate ]
printing[1] ] fibers[4]
fibers[3]
Melting Point Not specified 170 °C (dec.) 144-146 °CJ[10] Not specified
Special Good Can be used in Good lifting force  Good
Characteristics sublimation and p-type on polyester[3]. lightfastness and
light fastness[1] semiconductors Can be used for stability at high
[9] and for photonic allergy testing[6].  temperatures[12]
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applications|8]
[11]

Experimental Protocols

General Protocol for Comparative Dyeing Performance
on Polyester Fabric

This protocol outlines a standardized method for evaluating the dyeing performance of different
Disperse Orange dyes on polyester fabric.

1. Materials and Equipment:

» Disperse Orange Dyes (e.g., Disperse Orange 30, 25, 37, 44)
o Polyester fabric swatches (pre-scoured and dried)

» Dispersing agent

o Acetic acid (for pH adjustment)

o High-temperature, high-pressure laboratory dyeing machine

e Spectrophotometer for color measurement

e Launder-Ometer for wash fastness testing

o Crockmeter for rubbing fastness testing

» Light fastness tester (e.g., Xenon arc lamp)

2. Dye Bath Preparation:

o Accurately weigh 1% of the dye on the weight of the fabric (o.w.f.).

o Prepare a stock solution by pasting the dye with a small amount of a dispersing agent and
then adding deionized water.
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Set the dye bath with a liquor-to-goods ratio of 10:1.
Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

. Dyeing Procedure (High-Temperature, High-Pressure Method):
Introduce the polyester fabric swatch into the dye bath at room temperature.
Raise the temperature to 130°C at a rate of 2°C/minute.

Maintain the temperature at 130°C for 60 minutes.
Cool the dye bath down to 70°C.
Rinse the dyed fabric swatch thoroughly with cold water.

. Reduction Clearing:

Prepare a clearing bath with sodium hydrosulfite and sodium hydroxide.
Treat the dyed fabric at 70-80°C for 15-20 minutes.
Rinse the fabric with hot and then cold water.
Neutralize with a weak acetic acid solution and rinse again.
Air dry the fabric swatch.
. Performance Evaluation:

Color Strength (K/S Value): Measure the reflectance of the dyed fabric using a
spectrophotometer and calculate the K/S value to determine the color yield.

Wash Fastness: Evaluate according to ISO 105-C06 standard.
Rubbing Fastness (Dry and Wet): Evaluate according to ISO 105-X12 standard.

Light Fastness: Evaluate according to ISO 105-B02 standard.
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Visualizations

Experimental Workflow for Comparative Dye Analysis

Experimental Workflow for Comparative Dye Analysis
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Caption: Workflow for the comparative analysis of Disperse Orange dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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